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Core Scientific profile

The table below summarizes the key technical aspects of Aderbasib for research purposes.

Property Description
Drug Type Small molecule drug [1]
Synonyms INCB7839, INCB007839 [1] [2]

CAS Registry

Molecular Formula

Mechanism of
Action

Primary Research
Applications

Key Biological
Effect

791828-58-5 [1] [2]

C21H28N40s [1] [2]

Potent, orally active inhibitor of ADAM10 and ADAM17 (sheddase inhibitor) [1]
[3]

Investigation of cancers including breast cancer, colorectal cancer, gliomas, and
non-Hodgkin lymphoma; studying tumor growth, metastasis, and combination
therapies to overcome drug resistance [1] [3] [4]

Blocks proteolytic "shedding" of cell surface proteins, inhibiting activation of
EGFR and other HER receptor pathways, and reducing release of soluble
factors like TNF-a [2] [3]
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Property Description
Development Clinical development discontinued after Phase Il trials (as of 2011) [5]
Status

Mechanism of Action and Signhaling Pathways

Aderbasib exerts its research effects by inhibiting the metalloproteinase activity of ADAM10 and ADAM17
[3]. These proteins are responsible for the proteolytic "shedding" of various membrane-bound proteins,

releasing their soluble ectodomains [2].

¢ Key Substrates and Pathways: The most significant substrates in oncology include ligands of the
Epidermal Growth Factor Receptor (EGFR), which Aderbasib inhibits, blocking activation through
all four HER receptors for more complete pathway inhibition [2]. ADAM17 is also a primary enzyme
for cleaving membrane-bound Tumor Necrosis Factor-alpha (TNF-a) to its soluble, active form [6].

¢ Functional Consequences: By inhibiting this shedding process, Aderbasib can suppress tumor cell
proliferation and has shown antiviral effects in research models [2]. In the tumor microenvironment,
inhibiting ADAM17 can affect vascular permeability and pre-metastatic niche formation [7].

The following diagram illustrates the mechanism of Aderbasib and its cellular effects.
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Click to download full resolution via product page

Research Applications and Experimental Data

Aderbasib has been investigated in various preclinical cancer models. The table below summarizes key

experimental findings from recent research.
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Cancer Model / Context Experimental Findings Reference
Pediatric Glioblastoma Intraperitoneal injection (50 mg/kg, 5 days/week) resulted in [2]
(SU-pcGBM2 strong inhibition of orthotopic xenogratft growth. [2]

xenografts)

Colorectal Cancer Combined with protein therapeutic PEPD-G278D to [4]

(CRC) overcome tumor resistance to EGFR inhibitors; Aderbasib

enhanced target engagement by PEPD-G278D. [4]

CRC Metastasis Oral administration (30 mg/kg every 3 days) reduced CRC [7]
metastasis in a mouse model; study highlighted role of
ADAML17 in pre-metastatic niche formation. [7]

Experimental Protocols

For researchers, the following experimental details from published studies can serve as a methodological

reference.

In Vitro Antiviral Assay (from reference [2])

e Cell Line: PK15 cells.

¢ Procedure: Cells were treated with Aderbasib at concentrations ranging from 100 yM to 1 mM (0.5-
hour incubation).

e Outcome: The compound demonstrated resistance to CSFV (Classical Swine Fever Virus)
pseudovirus, indicating an antiviral effect.

In Vivo Efficacy Study (from reference [2])

¢ Animal Model: NSG mice with SU-pcGBM2 xenografts.

e Dosing: 50 mg/kg via intraperitoneal (i.p.) injection.

e Schedule: 5 days per week, starting at week 4, for a duration of 2 weeks.

¢ Formulation: The injection solution consisted of "% DMSO, 2% Tween 80, 48% PEG300, 48%
water".
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In Vivo Metastasis Study (from reference [7])

Animal Model: Athymic BALB/c-nu/nu mice.

Dosing: 30 mg/kg via oral administration (P.O.).

Schedule: Administered every three days following CRC cell implantation.

Purpose: The study evaluated the effect of Aderbasib on reducing CRC metastasis in vivo.

Key Considerations for Researchers

¢ Specificity and Off-Target Effects: While designed to target ADAM10/ADAM17, researchers should
be aware that the selectivity of Aderbasib should be verified in specific experimental systems to rule
out off-target effects.

¢ Clinical Translation Status: It is important to note that Aderbasib's clinical development for cancers
like metastatic breast cancer was halted in 2011 after Phase |l trials [5]. Its current utility is primarily
as a tool compound for basic and translational research to understand sheddase function and
explore new combination strategies [4].

In summary, Aderbasib serves as a valuable pharmacological tool in laboratory research for probing the
roles of ADAM10 and ADAM17 in disease, with a particular focus on cancer progression, metastasis, and

mechanisms to overcome drug resistance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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